Cas no 4851-72-3 (Phosphinic acid, 1,3-propanediylbis[phenyl- (9CI))

• Product Name: Phosphinic acid, 1,3-propanediylbis[phenyl- (9CI)
• CAS No: 4851-72-3
• MF: C₁₅H₁₈O₄P₂
• MW: 324.248546123505
• CID: 2696633
• Update Time: 2025-03-26

Phosphinic acid, 1,3-propanediylbis[phenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid, 1,3-propanediylbis[phenyl- (9CI)
• Phosphinic acid, 1,3-propanediylbis[phenyl-

• Inchi： 1S/C15H18O4P2/c16-20(17,14-8-3-1-4-9-14)12-7-13-21(18,19)15-10-5-2-6-11-15/h1-6,8-11H,7,12-13H2,(H,16,17)(H,18,19)
• InChI Key： LKSNXKCMXQRXCN-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(O)(=O)CCCP(C1C=CC=CC=1)(O)=O

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Melting Point: 152-155 °C
• Boiling Point: 678.6±51.0 °C(Predicted)
• pka: 2.23±0.50(Predicted)